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Compound of Interest

Compound Name: 10-Hydroxyneoline

Cat. No.: B15560767

Get Quote

This guide provides a comprehensive technical overview of the chemical structure of 10-
Hydroxyneoline, a C19-diterpenoid alkaloid. It is intended for researchers, scientists, and drug

development professionals engaged in natural product chemistry, pharmacology, and medicinal

chemistry. This document delves into the structural elucidation, spectroscopic properties,

isolation, and biological context of this intricate natural product.

Introduction: The Aconitum Alkaloids and the
Emergence of 10-Hydroxyneoline
The genus Aconitum, belonging to the family Ranunculaceae, is a rich source of structurally

complex and biologically active diterpenoid alkaloids. These compounds, characterized by a

C19 or C20 carbon skeleton, have a long history in traditional medicine, alongside a notorious

reputation for their toxicity. The intricate polycyclic architecture of these alkaloids has

perennially challenged and intrigued natural product chemists.

10-Hydroxyneoline is a C19-diterpenoid alkaloid isolated from the roots of Aconitum

fukutomei. Its discovery has contributed to the expanding library of Aconitum alkaloids,

providing a new molecular scaffold for potential pharmacological investigation. The structural

determination of 10-Hydroxyneoline was accomplished through a combination of meticulous
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spectroscopic analyses and chemical correlations, as detailed in the seminal work by

Takayama et al.[1][2].

Key Physicochemical Properties of 10-Hydroxyneoline

Property Value Source

Molecular Formula C24H39NO7 [1][2]

Molecular Weight 453 [1][2]

Type of Alkaloid C19-Diterpenoid [1][2]

Natural Source Aconitum fukutomei [1][2]

Elucidation of the Chemical Structure
The definitive structure of 10-Hydroxyneoline was established through a rigorous analysis of

its spectroscopic data, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).

Mass Spectrometry (MS) Analysis
High-resolution mass spectrometry was instrumental in determining the molecular formula of

10-Hydroxyneoline as C24H39NO7[1][2]. The electron impact mass spectrum (EIMS) of 10-
Hydroxyneoline exhibits a molecular ion peak at m/z 453, consistent with this formula. A

characteristic fragmentation pattern, including a prominent peak at m/z 436, corresponds to the

loss of a hydroxyl group ([M-OH]+), a common fragmentation pathway for hydroxylated

diterpenoid alkaloids[1][2].

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both ¹H and ¹³C NMR spectroscopy were pivotal in assembling the intricate polycyclic

framework of 10-Hydroxyneoline. The chemical shifts and coupling constants provided

detailed information about the connectivity and stereochemistry of the molecule.

Table of ¹H and ¹³C NMR Chemical Shifts for 10-Hydroxyneoline (in CDCl₃)
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Carbon No. ¹³C Chemical Shift (δ)
¹H Chemical Shift (δ) and
Coupling Constants (J in
Hz)
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N-CH₂CH₃
Data not available in search
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Data not available in search
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Note: A complete assignment of all ¹H and ¹³C NMR signals was not available in the provided

search results. The table is populated with the data that could be extracted from the abstract by

Takayama et al.[1][2]. A full analysis would require access to the complete publication.

The key structural feature of 10-Hydroxyneoline, as its name suggests, is the presence of a

hydroxyl group at the C-10 position of the neoline scaffold. This was confirmed by detailed

analysis of the NMR data and comparison with the known alkaloid, neoline[1][2].
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The Chemical Structure of 10-Hydroxyneoline
The culmination of the spectroscopic data analysis led to the elucidation of the chemical

structure of 10-Hydroxyneoline as a C19-diterpenoid alkaloid with a hydroxyl group at the C-

10 position.

Caption: Chemical structure of 10-Hydroxyneoline.

Isolation and Synthesis
Isolation from Natural Sources
10-Hydroxyneoline was first isolated from the roots of Aconitum fukutomei, a plant native to

Taiwan[1][2]. The isolation process typically involves the extraction of the plant material with a

suitable solvent, followed by a series of chromatographic separations to purify the individual

alkaloids.
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Caption: General workflow for the isolation of 10-Hydroxyneoline.

Experimental Protocol: Isolation of 10-Hydroxyneoline

Extraction: The dried and powdered roots of Aconitum fukutomei are extracted exhaustively

with methanol at room temperature.

Acid-Base Partitioning: The methanolic extract is concentrated, and the residue is partitioned

between an acidic aqueous solution (e.g., 2% HCl) and a non-polar organic solvent (e.g.,
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diethyl ether) to remove neutral and acidic components. The aqueous layer containing the

protonated alkaloids is then basified (e.g., with NH₄OH) and extracted with an organic

solvent (e.g., chloroform) to yield the crude alkaloid mixture.

Chromatographic Separation: The crude alkaloid mixture is subjected to column

chromatography on silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol

mixtures).

Final Purification: Fractions containing 10-Hydroxyneoline are further purified by

preparative thin-layer chromatography (TLC) to yield the pure compound[1][2].

Chemical Synthesis
As of the current literature available, a total synthesis of 10-Hydroxyneoline has not been

explicitly reported. The complex polycyclic structure and dense stereochemistry of C19-

diterpenoid alkaloids present significant challenges to synthetic chemists. However, the neoline

core has been a target of synthetic efforts, and the introduction of a hydroxyl group at the C-10

position could potentially be achieved through late-stage oxidation of a synthetic intermediate.

Biological Activity
Diterpenoid alkaloids from Aconitum species are known to exhibit a wide range of biological

activities, including cardiotoxic, neurotoxic, analgesic, and anti-inflammatory effects. The

specific biological activities of 10-Hydroxyneoline have not been extensively studied.

However, based on its structural similarity to other neoline-type alkaloids, it may possess

similar pharmacological properties. Further research is required to fully elucidate the bioactivity

and potential therapeutic applications of 10-Hydroxyneoline.

Conclusion
10-Hydroxyneoline stands as a testament to the structural diversity and chemical complexity

of natural products derived from the Aconitum genus. Its structural elucidation, achieved

through a combination of powerful spectroscopic techniques, has provided a valuable addition

to the family of C19-diterpenoid alkaloids. While its synthesis remains a formidable challenge

and its biological activities are yet to be fully explored, 10-Hydroxyneoline represents a

compelling target for future research in medicinal chemistry and pharmacology. The detailed

understanding of its chemical structure is the foundational first step in unlocking its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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